Cas no 2248173-77-3 ((2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid)

(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid is a chiral carboxylic acid featuring a cyclopropyl group substituted with a trifluoromethyl moiety. This compound is of particular interest in pharmaceutical and agrochemical research due to its stereospecificity and the presence of the trifluoromethyl group, which enhances metabolic stability and lipophilicity. The cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. Its enantiomeric purity makes it valuable for asymmetric synthesis and the development of bioactive molecules. The trifluoromethyl group also imparts unique electronic properties, influencing reactivity and selectivity in synthetic applications. This compound serves as a versatile intermediate in the design of advanced small-molecule therapeutics and specialty chemicals.
(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid structure
2248173-77-3 structure
Product Name:(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid
CAS No:2248173-77-3
MF:C7H9F3O2
MW:182.140372991562
CID:6519545
PubChem ID:137937855
Update Time:2025-05-24

(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6505613
    • (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid
    • 2248173-77-3
    • Inchi: 1S/C7H9F3O2/c1-4(5(11)12)6(2-3-6)7(8,9)10/h4H,2-3H2,1H3,(H,11,12)/t4-/m0/s1
    • InChI Key: AKDWLJUXKNFXSH-BYPYZUCNSA-N
    • SMILES: FC(C1([C@H](C(=O)O)C)CC1)(F)F

Computed Properties

  • Exact Mass: 182.05546401g/mol
  • Monoisotopic Mass: 182.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3Ų

(2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid Pricemore >>

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Additional information on (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid

Exploring the Properties and Applications of (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic Acid (CAS No. 2248173-77-3)

The compound (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid, identified by the CAS registry number 2248173-77-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which incorporates a cyclopropyl ring substituted with a trifluoromethyl group and a propanoic acid moiety, contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of a trifluoromethyl group further augments these properties by introducing electron-withdrawing effects, which can influence the compound's reactivity and selectivity in various chemical reactions. These features make (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid a valuable building block in drug design and synthesis.

The synthesis of this compound involves advanced organic techniques, such as ring-opening reactions and stereoselective synthesis, to ensure high purity and enantiomeric excess. Researchers have explored various methods to optimize the production process, including the use of transition metal catalysts and microwave-assisted synthesis, which have significantly improved yields and reduced reaction times.

In terms of applications, (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid has shown promise in the development of novel agrochemicals. Its ability to interact with specific receptors in plants suggests potential use as a herbicide or plant growth regulator. Additionally, its unique physical properties, such as high melting point and excellent solubility in organic solvents, make it suitable for use in high-performance materials like polymers and coatings.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it has low toxicity to aquatic organisms and degrades efficiently under aerobic conditions, making it an eco-friendly alternative to traditional chemicals. These findings align with current trends toward sustainable chemistry practices.

The stereochemistry of this compound plays a crucial role in its biological activity. The (R) configuration at the second carbon atom ensures optimal interaction with target proteins, making it a key factor in drug discovery efforts. Researchers are actively exploring its potential as an active ingredient in new drug formulations targeting various therapeutic areas.

In conclusion, (2R)-2-[1-(Trifluoromethyl)cyclopropyl]propanoic acid (CAS No. 2248173-77-3) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research.

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